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CAS No.: 17226-75-4

Cat. No.: B100198

Get Quote

Abstract
Khelloside (Khellol glucoside; CAS: 17226-75-4) is a naturally occurring furochromone

glycoside derived from Ammi visnaga.[1][2][3][4] While structurally related to the vasodilator

Khellin, the addition of a glucoside moiety significantly alters its physicochemical properties,

particularly its polarity and solubility profile. Khelloside exhibits bioactive properties including

EGFR modulation, NF-κB inhibition, and reactive oxygen species (ROS) scavenging.[1][2][3]

This application note provides a standardized, error-proof protocol for solubilizing Khelloside
for in vitro applications, ensuring stability, sterility, and minimal solvent cytotoxicity.

Physicochemical Profile & Solubility Logic
Before attempting dissolution, it is critical to understand the molecule's behavior.[3] Khelloside
possesses a hydrophobic furochromone core linked to a hydrophilic glucose sugar.[2][3] This

amphiphilic nature creates a solubility "trap": it is not lipophilic enough for pure non-polar

solvents, yet the rigid aromatic core limits its solubility in pure water at high concentrations.[3]

Table 1: Key Chemical Properties
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Property Specification Notes

Chemical Name Khelloside (Khellol glucoside)

CAS Number 17226-75-4

Molecular Weight 408.36 g/mol Used for Molarity calculations

Formula C₁₉H₂₀O₁₀

Primary Solvent DMSO (Dimethyl Sulfoxide)
Recommended for Stock

Solutions (>10 mM)

Secondary Solvent Ethanol (96-100%)
Possible, but higher

evaporation risk

Aqueous Solubility Low to Moderate
Prone to precipitation in cold

media

Light Sensitivity High

Furochromones are

photoactive; protect from light.

[1][2][3][4][5]

Preparation of Stock Solution (Protocol)
Core Directive: The "DMSO-First" Strategy
Directly dissolving Khelloside in cell culture media is strongly discouraged.[1][2][3] The kinetics

of dissolution are slow, leading to microscopic crystal formation that can be mistaken for

microbial contamination or cause physical stress to cells.

Objective: Prepare a 10 mM Stock Solution in anhydrous DMSO.

Materials Required:
Khelloside powder (stored at -20°C, desiccated).[1][2][3]

Dimethyl Sulfoxide (DMSO), sterile-filtered, cell culture grade (Sigma-Aldrich or equivalent).

[1][2][3]

Amber glass vials (to protect from light) or foil-wrapped tubes.[1][2][3]
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Vortex mixer.[3][6]

Step-by-Step Procedure:
Equilibration: Remove the Khelloside vial from the freezer and allow it to equilibrate to room

temperature (approx. 15 mins) before opening.

Why? Opening a cold vial causes condensation of atmospheric moisture, which can

degrade the compound and alter weighing accuracy.

Weighing: Weigh approximately 4.1 mg of Khelloside.

Calculation:

.[1][2][3]

.[1][2][3]

Dissolution: Add 1.0 mL of sterile DMSO to the powder.

Note: If you weighed exactly 5.0 mg, add 1.225 mL DMSO to maintain 10 mM

concentration.[3]

Mixing: Vortex vigorously for 30-60 seconds.

Visual Check: The solution should be completely clear and colorless to pale yellow.[3] If

particles persist, sonicate in a water bath at 37°C for 5 minutes.

Sterilization (Optional but Recommended): While DMSO is bacteriostatic, filtration through a

0.22 µm PTFE (hydrophobic) syringe filter ensures sterility for long-term culture.[1][2][3] Do

not use aqueous filters (PES/cellulose) for 100% DMSO.[1][2][3]

Aliquot & Storage: Dispense into small aliquots (e.g., 50 µL) in amber tubes. Store at -20°C.

Avoid repeated freeze-thaw cycles.

Cell Culture Application (In Vitro Dosing)
The "Intermediate Dilution" Method
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To prevent "solvent shock" (where the hydrophobic core precipitates upon hitting the aqueous

media), use an intermediate dilution step or rapid dispersion.

Dosing Table (for 10 mM Stock)
Target
Concentration (µM)

Volume of Stock
(10 mM)

Volume of Media Final DMSO %

100 µM 10 µL 990 µL
1.0% (High - Check

toxicity)

50 µM 5 µL 995 µL 0.5%

10 µM 1 µL 999 µL 0.1% (Ideal)

1 µM Dilute Stock 1:10 first ... 0.01%

Protocol:
Pre-warm Media: Ensure cell culture media is at 37°C. Cold media promotes precipitation.[2]

[3]

Rapid Dispersion: Pipette the required volume of Khelloside stock directly into the center of

the media volume while swirling the vessel.

Do not pipette onto the side of the tube/dish; the solvent will evaporate, leaving

crystallized drug.

Vehicle Control: Always run a parallel control well containing the same % of DMSO (e.g.,

0.1%) without Khelloside to normalize for solvent effects.[3]

Mechanistic Context & Visualization[2][7]
Khelloside acts via multiple pathways.[2][3] Understanding these helps in designing the

readout of your experiment.

Diagram 1: Solubilization Workflow
This decision tree ensures the user selects the correct solvent system based on concentration

requirements.[3]
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Caption: Workflow for optimal Khelloside reconstitution. DMSO is the gold standard for

stability.

Diagram 2: Biological Mechanism of Action
Khelloside influences vascular and inflammatory pathways.[3]
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Caption: Putative signaling interactions of Khelloside leading to observed phenotypic effects.

Troubleshooting & Quality Control
Observation Cause Solution

Precipitate in Media
"Solvent Shock" (Adding stock

too fast)

Vortex media while adding

stock.[1][2][3] Ensure media is

warm (37°C).

Crystals in Stock Low temperature / Saturation
Warm stock to 37°C and

sonicate.[3]

Cell Death (Control) DMSO Toxicity

Ensure final DMSO

concentration is <0.5% (ideally

<0.1%).[1][2][3]

Yellowing of Stock Oxidation / Light Damage

Discard.[3] Use amber vials.

Khelloside is light-sensitive.[1]

[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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